Cas no 109175-08-8 (Methyl 4-nitro-1h-indole-3-carboxylate)
109175-08-8 structure
Product Name:Methyl 4-nitro-1h-indole-3-carboxylate
CAS No:109175-08-8
MF:C10H8N2O4
MW:220.181522369385
MDL:MFCD09836011
CID:1191175
PubChem ID:14108617
Update Time:2025-04-20
Methyl 4-nitro-1h-indole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-nitro-1h-indole-3-carboxylate
- ACMC-20mc33
- CTK0D5927
- 4-nitroindole-3-carboxylate
- 1H-Indole-3-carboxylic acid, 4-nitro-, methyl ester
- SureCN2843773
- AGN-PC-000FFB
- 4-Nitro-1H-indole-3-carboxylic acid methyl ester
- Methyl 4-Nitroindole-3-carboxylate
- 109175-08-8
- methyl4-nitro-1h-indole-3-carboxylate
- SCHEMBL2843773
- DTXSID20555961
- SY042543
- AKOS027460925
- AC2877
- MFCD09836011
- DB-059813
-
- MDL： MFCD09836011
- Inchi： 1S/C10H8N2O4/c1-16-10(13)6-5-11-7-3-2-4-8(9(6)7)12(14)15/h2-5,11H,1H3
- InChI Key： NIIPWVYXFPJSDR-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CNC2C=CC=C(C=21)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 220.04844
- Monoisotopic Mass: 220.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 87.9Ų
Experimental Properties
- PSA: 85.23
Methyl 4-nitro-1h-indole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM245411-1g |
Methyl 4-nitro-1H-indole-3-carboxylate |
109175-08-8 | 95%+ | 1g |
$351 | 2021-08-04 | |
| Chemenu | CM245411-1g |
Methyl 4-nitro-1H-indole-3-carboxylate |
109175-08-8 | 95%+ | 1g |
$381 | 2023-02-03 | |
| eNovation Chemicals LLC | D776441-0.1g |
Methyl 4-Nitroindole-3-carboxylate |
109175-08-8 | 95% | 0.1g |
$430 | 2024-07-20 | |
| eNovation Chemicals LLC | D776441-0.25g |
Methyl 4-Nitroindole-3-carboxylate |
109175-08-8 | 95% | 0.25g |
$605 | 2024-07-20 | |
| eNovation Chemicals LLC | D776441-1g |
Methyl 4-Nitroindole-3-carboxylate |
109175-08-8 | 95% | 1g |
$1650 | 2024-07-20 | |
| eNovation Chemicals LLC | D776441-0.1g |
Methyl 4-Nitroindole-3-carboxylate |
109175-08-8 | 95% | 0.1g |
$430 | 2025-02-20 | |
| eNovation Chemicals LLC | D776441-0.25g |
Methyl 4-Nitroindole-3-carboxylate |
109175-08-8 | 95% | 0.25g |
$605 | 2025-02-20 | |
| eNovation Chemicals LLC | D776441-1g |
Methyl 4-Nitroindole-3-carboxylate |
109175-08-8 | 95% | 1g |
$1650 | 2025-02-20 | |
| Ambeed | A396672-1g |
Methyl 4-nitro-1H-indole-3-carboxylate |
109175-08-8 | 97% | 1g |
$343.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580924-1g |
Methyl 4-nitro-1H-indole-3-carboxylate |
109175-08-8 | 98% | 1g |
￥3528.00 | 2024-08-09 |
Methyl 4-nitro-1h-indole-3-carboxylate Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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